Cas no 45957-30-0 (N-(cyclohexylmethyl)guanidine)

• Product Name: N-(cyclohexylmethyl)guanidine
• CAS No: 45957-30-0
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• MDL: MFCD16740086
• CID: 3436934
• PubChem ID: 228026
• Update Time: 2025-07-17

N-(cyclohexylmethyl)guanidine Chemical and Physical Properties

Names and Identifiers

• GUANIDINE, (CYCLOHEXYLMETHYL)-
• 2-(Cyclohexylmethyl)guanidine
• N-(cyclohexylmethyl)guanidine
• EN300-345680
• 1-(Cyclohexylmethyl)guanidine
• CHEMBL505881
• AKOS011644935
• PD121165
• SCHEMBL4103322
• 45957-30-0

• MDL： MFCD16740086
• Inchi： 1S/C8H17N3/c9-8(10)11-6-7-4-2-1-3-5-7/h7H,1-6H2,(H4,9,10,11)
• InChI Key： BGYOSMOBMYFJEB-UHFFFAOYSA-N
• SMILES： N(CC1CCCCC1)C(=N)N

Computed Properties

• Exact Mass: 155.142247555Da
• Monoisotopic Mass: 155.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(cyclohexylmethyl)guanidine

N-(Cyclohexylmethyl)guanidine: An Overview of a Versatile Compound (CAS No. 45957-30-0)

N-(Cyclohexylmethyl)guanidine (CAS No. 45957-30-0) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its diverse applications and potential therapeutic properties. This compound, characterized by its guanidine functional group and cyclohexylmethyl substituent, exhibits a range of biological activities that make it a valuable subject of study.

The structure of N-(cyclohexylmethyl)guanidine consists of a guanidine moiety attached to a cyclohexylmethyl group. The guanidine functional group is known for its ability to form strong hydrogen bonds, which can influence the compound's interactions with biological systems. The cyclohexylmethyl substituent adds steric bulk and hydrophobicity, which can affect the compound's solubility and membrane permeability.

Recent research has highlighted the potential of N-(cyclohexylmethyl)guanidine in various therapeutic areas. One notable application is in the treatment of metabolic disorders. Studies have shown that this compound can modulate key enzymes involved in glucose metabolism, potentially offering new avenues for the management of diabetes and related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(cyclohexylmethyl)guanidine effectively inhibited the activity of glucokinase, an enzyme crucial for glucose phosphorylation in liver and pancreatic beta cells.

In addition to its metabolic effects, N-(cyclohexylmethyl)guanidine has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has shown that N-(cyclohexylmethyl)guanidine can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby mitigating inflammation and promoting tissue repair. A study published in the Journal of Inflammation Research reported that treatment with N-(cyclohexylmethyl)guanidine significantly reduced inflammation in a mouse model of IBD.

The neuroprotective potential of N-(cyclohexylmethyl)guanidine has also been explored. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are associated with oxidative stress and neuronal cell death. Preclinical studies have indicated that N-(cyclohexylmethyl)guanidine can protect neurons from oxidative damage by scavenging free radicals and enhancing antioxidant defenses. A study published in the Journal of Neurochemistry found that treatment with N-(cyclohexylmethyl)guanidine improved cognitive function and reduced amyloid-beta levels in a transgenic mouse model of AD.

The pharmacokinetic properties of N-(cyclohexylmethyl)guanidine are another important aspect to consider. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Studies have shown that N-(cyclohexylmethyl)guanidine has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, its low toxicity profile further enhances its potential as a therapeutic agent.

In conclusion, N-(cyclohexylmethyl)guanidine (CAS No. 45957-30-0) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its ability to modulate metabolic processes, reduce inflammation, and protect neurons makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, the future prospects for this compound appear promising.